Cas no 33734-57-5 (Octaneperoxoic acid)
Octaneperoxoic acid structure
Product Name:Octaneperoxoic acid
CAS No:33734-57-5
MF:C8H16O3
MW:160.210843086243
CID:294441
PubChem ID:10313247
Update Time:2025-04-19
Octaneperoxoic acid Chemical and Physical Properties
Names and Identifiers
-
- Octaneperoxoic acid
- UNII-U1654TA1CQ
- percaprylic acid
- 33734-57-5
- CHEBI:173699
- peroctanoic acid
- DTXSID7074618
- NS00007330
- U1654TA1CQ
- PEROXYCAPRYLIC ACID
- peroxyoctanoic acid
- Q27290547
- Octaneperoxoic acid, 9CI
- SCHEMBL28012
-
- Inchi： 1S/C8H16O3/c1-2-3-4-5-6-7-8(9)11-10/h10H,2-7H2,1H3
- InChI Key： CVXHBROPWMVEQO-UHFFFAOYSA-N
- SMILES： O(C(CCCCCCC)=O)O
Computed Properties
- Exact Mass: 160.10998
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Octaneperoxoic acid Related Literature
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1. 472. Peroxides of elements other than carbon. Part VIII. Organoperoxides of tinD. L. Alleston,Alwyn G. Davies J. Chem. Soc. 1962 2465
-
2. Lipase-mediated formation of peroxycarboxylic acids used in catalytic epoxidation of alkenesFredrik Bj?rkling,Sven Erik Godtfredsen,Ole Kirk J. Chem. Soc. Chem. Commun. 1990 1301
-
Alwyn G. Davies,D. G. Hare,R. F. M. White J. Chem. Soc. 1961 341
-
4. 474. Peroxides of elements other than carbon. Part II. The formation of boron peroxides by nucleophilic substitutionAlwyn G. Davies,R. B. Moodie J. Chem. Soc. 1958 2372
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5. 774. Peroxides of elements other than carbon. Part VI. Peroxides of germaniumAlwyn G. Davies,C. D. Hall J. Chem. Soc. 1959 3835
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids and derivatives Peroxycarboxylic acids
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